Cas no 918503-28-3 (3-Methylbut-2-en-1-yl 2,2-dichloro-3-oxobutanoate)
918503-28-3 structure
Product Name:3-Methylbut-2-en-1-yl 2,2-dichloro-3-oxobutanoate
CAS No:918503-28-3
MF:C9H12Cl2O3
MW:239.095781326294
CID:774209
Update Time:2023-08-03
3-Methylbut-2-en-1-yl 2,2-dichloro-3-oxobutanoate Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid, 2,2-dichloro-3-oxo-, 3-methyl-2-buten-1-yl ester
- 3-methylbut-2-enyl 2,2-dichloro-3-oxobutanoate
- 3-Methylbut-2-en-1-yl 2,2-dichloro-3-oxobutanoate
- 2,2-Dichloro-3-oxobutanoic acid 3-methyl-2-butenyl ester
-
- Inchi: 1S/C9H12Cl2O3/c1-6(2)4-5-14-8(13)9(10,11)7(3)12/h4H,5H2,1-3H3
- InChI Key: RBSRBQSBRWWBKI-UHFFFAOYSA-N
- SMILES: ClC(C(C)=O)(C(=O)OC/C=C(\C)/C)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 265
- Topological Polar Surface Area: 43.4
3-Methylbut-2-en-1-yl 2,2-dichloro-3-oxobutanoate Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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